Cas no 3964-58-7 (3-Chloro-4-hydroxybenzoic acid)

• Product Name: 3-Chloro-4-hydroxybenzoic acid
• CAS No: 3964-58-7
• MF: C₇H₅ClO₃
• MW: 172.565801382065
• MDL: MFCD00002549
• CID: 84898
• PubChem ID: 19860
• Update Time: 2025-08-05

3-Chloro-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-hydroxybenzoic acid
• 3-Chloro-4-hydroxybenzoic acid hemihydrate
• 4-Hydroxy-3-chlorobenzoic acid
• NSC 21186
• m-Chloro-p-hydroxybenzoic acid
• 3-Chloro-4-hydroxybenzoicacid
• Benzoic acid, 3-chloro-4-hydroxy-
• 3-Chloro-4-hydroxybenzoate
• QGNLHMKIGMZKJX-UHFFFAOYSA-N
• 3-chloro-4-hydroxy-benzoic acid
• PubChem13038
• 3-chloro4-hydroxybenzoic acid
• 3-chloro-4hydroxybenzoic acid
• 3-chloro-4-hydroxy benzoic acid
• STR03495
• NSC21186
• BCP24557
• SBB008420
• DTXSID50192747
• Z104503564
• NCGC00336386-01
• SCHEMBL184485
• AKOS000120563
• SY002503
• EN300-21598
• AC-2672
• AB01330439-02
• Q27458813
• AM806836
• CS-0063147
• EINECS 223-574-6
• UNII-4WF3LNJ6Q5
• NS00030636
• NSC-21186
• MFCD00002549
• FT-0615406
• InChI=1/C7H5ClO3/c8-5-3-4(7(10)11)1-2-6(5)9/h1-3,9H,(H,10,11
• 4WF3LNJ6Q5
• O10980
• 3964-58-7
• DB-049457

• MDL： MFCD00002549
• Inchi： 1S/C7H5ClO3/c8-5-3-4(7(10)11)1-2-6(5)9/h1-3,9H,(H,10,11)
• InChI Key： QGNLHMKIGMZKJX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=O)O)=C1)O
• BRN： 2207866

Computed Properties

• Exact Mass: 171.99300
• Monoisotopic Mass: 171.992722
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Very light beige soft powder
• Density: 1.536
• Melting Point: 168.0 to 172.0 deg-C
• Boiling Point: 331 ºC
• Flash Point: 154 ºC
• Refractive Index: 1.4580 (estimate)
• PSA: 57.53000
• LogP: 1.74380

3-Chloro-4-hydroxybenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Chloro-4-hydroxybenzoic acid

3-Chloro-4-Hydroxybenzoic Acid: A Comprehensive Overview

3-Chloro-4-hydroxybenzoic acid, also known by its CAS number CAS No 3964-58-7, is a significant compound in the field of organic chemistry and pharmacology. This compound, with the molecular formula C7H5ClO3, has garnered attention due to its unique properties and potential applications in various scientific domains. In recent years, advancements in synthetic methodologies and its utilization in drug development have further highlighted its importance.

The structure of 3-chloro-4-hydroxybenzoic acid consists of a benzene ring substituted with a hydroxyl group at the 4-position and a chlorine atom at the 3-position, along with a carboxylic acid group. This arrangement imparts the compound with distinct chemical reactivity and biological activity. The presence of both hydroxyl and chlorine groups introduces electronic effects that influence its solubility, acidity, and reactivity towards other chemical species.

Recent studies have focused on the synthesis of this compound using environmentally friendly methods. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction efficiency and reduce production time. Such approaches not only improve the scalability of production but also align with the growing demand for sustainable chemical processes.

In terms of applications, 3-chloro-4-hydroxybenzoic acid has shown promise in the pharmaceutical industry. Its derivatives have been investigated for their potential as anti-inflammatory agents, antioxidants, and antimicrobial compounds. For example, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives exhibit potent inhibitory effects against key enzymes involved in inflammatory pathways.

Beyond pharmacology, this compound has also found applications in material science. Its ability to form stable metal complexes has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold potential for gas storage, catalysis, and sensing technologies.

The environmental impact of 3-chloro-4-hydroxybenzoic acid has also been a topic of recent research. Studies have evaluated its biodegradation rates under various conditions, providing insights into its ecological safety. Understanding its fate in different environmental compartments is crucial for assessing its risk assessment profiles.

In conclusion, 3-chloro-4-hydroxybenzoic acid, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic techniques and application development progress, this compound is poised to play an even more significant role across multiple disciplines.